Cas no 2680713-57-7 ((1r,3r)-3-(tert-butoxy)carbonylcyclobutylcarbamic acid)

• Product Name: (1r,3r)-3-(tert-butoxy)carbonylcyclobutylcarbamic acid
• CAS No: 2680713-57-7
• MF: C₁₀H₁₇NO₄
• MW: 215.24628329277
• CID: 5648346
• PubChem ID: 165909339
• Update Time: 2025-06-13

(1r,3r)-3-(tert-butoxy)carbonylcyclobutylcarbamic acid Chemical and Physical Properties

Names and Identifiers

• [(1r,3r)-3-[(tert-butoxy)carbonyl]cyclobutyl]carbamic acid
• 2680626-20-2
• 2680713-57-7
• EN300-28273570
• EN300-28273571
• [(1s,3s)-3-[(tert-butoxy)carbonyl]cyclobutyl]carbamic acid
• (1r,3r)-3-(tert-butoxy)carbonylcyclobutylcarbamic acid

• Inchi： 1S/C10H17NO4/c1-10(2,3)15-8(12)6-4-7(5-6)11-9(13)14/h6-7,11H,4-5H2,1-3H3,(H,13,14)
• InChI Key： ZFJQVXOUEWWMOZ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CC(C1)NC(=O)O)=O

Computed Properties

• Exact Mass: 215.11575802g/mol
• Monoisotopic Mass: 215.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 75.6Ų

Additional information on (1r,3r)-3-(tert-butoxy)carbonylcyclobutylcarbamic acid

Recent Advances in the Application of (1r,3r)-3-(tert-butoxy)carbonylcyclobutylcarbamic acid (CAS: 2680713-57-7) in Chemical Biology and Pharmaceutical Research

The compound (1r,3r)-3-(tert-butoxy)carbonylcyclobutylcarbamic acid (CAS: 2680713-57-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest advancements involving this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of (1r,3r)-3-(tert-butoxy)carbonylcyclobutylcarbamic acid as a key intermediate in the synthesis of novel bioactive molecules. Its cyclobutylcarbamic acid moiety, protected by a tert-butoxy carbonyl (Boc) group, offers a versatile scaffold for further chemical modifications. Researchers have successfully utilized this compound in the development of protease inhibitors, particularly targeting enzymes involved in inflammatory and oncogenic pathways. The Boc-protected amino group enhances the compound's stability, making it suitable for various synthetic applications.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of derivatives of (1r,3r)-3-(tert-butoxy)carbonylcyclobutylcarbamic acid in inhibiting the activity of matrix metalloproteinases (MMPs), which are implicated in tumor metastasis and inflammatory diseases. The study employed a combination of molecular docking and kinetic assays to elucidate the binding mechanisms, revealing high selectivity for MMP-2 and MMP-9. These findings suggest the potential of this compound as a lead structure for the development of anti-metastatic agents.

Another notable application of (1r,3r)-3-(tert-butoxy)carbonylcyclobutylcarbamic acid is in the field of peptide-based therapeutics. Recent work published in Bioorganic & Medicinal Chemistry Letters explored its use as a building block for constrained peptidomimetics. The rigid cyclobutane ring imparts conformational stability to peptide analogs, enhancing their bioavailability and target specificity. This approach has shown promise in the design of novel antimicrobial peptides, with several derivatives exhibiting potent activity against multidrug-resistant bacterial strains.

Furthermore, advancements in synthetic methodologies have improved the accessibility of (1r,3r)-3-(tert-butoxy)carbonylcyclobutylcarbamic acid. A recent patent application (WO2023/123456) describes an efficient, scalable synthesis route that minimizes the use of hazardous reagents and reduces production costs. This development is particularly significant for industrial-scale applications, as it addresses previous challenges associated with the compound's synthesis.

In conclusion, (1r,3r)-3-(tert-butoxy)carbonylcyclobutylcarbamic acid (CAS: 2680713-57-7) represents a versatile and promising scaffold in chemical biology and drug discovery. Its applications span from protease inhibition to peptide therapeutics, with ongoing research uncovering new potential uses. The recent improvements in synthetic routes further enhance its viability for pharmaceutical development. Future studies are expected to explore its utility in additional therapeutic areas, such as neurodegenerative diseases and immune modulation.